Cas no 1469910-16-4 (Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]-)

• Product Name: Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]-
• CAS No: 1469910-16-4
• MF: C₃₄H₄₀N₂NiP₂
• MW: 597.335731506348
• CID: 4786778
• PubChem ID: 329768687
• Update Time: 2025-07-09

Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]- Chemical and Physical Properties

Names and Identifiers

• Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-
• EP)-1-propanamine-
• EN]]-
• Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]-
• (Ph2PPrDI)Ni
• 1469910-16-4

• Inchi： 1S/C34H38N2P2.Ni/c1-29(35-25-15-27-37(31-17-7-3-8-18-31)32-19-9-4-10-20-32)30(2)36-26-16-28-38(33-21-11-5-12-22-33)34-23-13-6-14-24-34;/h3-14,17-24H,15-16,25-28H2,1-2H3;/p+2/b35-29+,36-30+;
• InChI Key： ILRLBVPENGSFTO-CAKVIZMISA-P
• SMILES： [Ni].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)CCC/N=C(\C)/C(/C)=N/CCC[PH+](C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 596.202015g/mol
• Monoisotopic Mass: 596.202015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7

Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]]-

Nickel Complex with CAS No. 1469910-16-4: A Comprehensive Overview

The compound with CAS No. 1469910-16-4, commonly referred to as Nickel, [N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[3-(diphenylphosphino-|EP)-1-propanamine-|EN]], is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis and materials science. This compound is notable for its unique structure and its potential applications in various industrial and academic settings. The nickel complex at the core of this compound plays a pivotal role in its reactivity and functionality.

The molecular structure of this compound is characterized by a nickel center coordinated to two bis(diphenylphosphino)propane ligands, which are linked via a dimethyl ethanediylidene bridge. This arrangement imparts a high degree of symmetry and stability to the complex, making it suitable for use in demanding chemical environments. Recent studies have highlighted the importance of such ligand systems in stabilizing metal centers and enhancing catalytic activity.

One of the most intriguing aspects of this compound is its potential as a catalyst in cross-coupling reactions, a class of reactions that are fundamental to modern organic synthesis. The nickel complex has been shown to facilitate these reactions with high efficiency and selectivity, making it a valuable tool for researchers in the pharmaceutical and agrochemical industries. Furthermore, the use of bis(diphenylphosphino)propane ligands has been linked to improved electronic properties and enhanced stability under reaction conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. By employing density functional theory (DFT), researchers have been able to map the distribution of electron density around the nickel center, shedding light on its bonding behavior and reactivity patterns. These findings have significant implications for the design of new catalysts with tailored properties.

In addition to its catalytic applications, this compound has also been explored for its potential in materials science. The nickel complex has been used as a precursor for the synthesis of novel materials with unique magnetic and electronic properties. For instance, studies have demonstrated that films prepared from this compound exhibit promising characteristics for use in spintronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the bis(diphenylphosphino)propane ligands and their subsequent coordination to the nickel center. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and minimal environmental impact under standard usage conditions. This makes it an attractive option for industries that prioritize sustainability and eco-friendly practices.

In conclusion, the compound with CAS No. 1469910-16-4 represents a significant advancement in organometallic chemistry. Its unique structure, versatile applications, and promising future prospects make it a subject of intense research interest. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping the future of catalysis and materials science.